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Compound of Interest

Compound Name: GSK163929

Cat. No.: B8627810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical waste is paramount to ensuring laboratory safety and

environmental protection. While specific disposal instructions for GSK163090 are not readily

available in public documentation, the following guide provides a comprehensive framework for

its safe handling and disposal based on established best practices for hazardous chemical

waste.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department before proceeding with any disposal protocol. EHS is the ultimate authority on

chemical waste management within your organization and can provide guidance tailored to

your specific facilities and local regulations.

Personal Protective Equipment (PPE)
Before handling any chemical waste, including GSK163090, it is crucial to be outfitted with the

appropriate Personal Protective Equipment (PPE) to minimize exposure and ensure personal

safety.[1][2][3][4] The level of PPE required may vary depending on the specific hazards of the

chemical and the task being performed.[1][3]
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PPE Category Item Specifications and Use

Eye and Face Safety Goggles/Glasses

Should be worn to protect

against chemical splashes and

airborne particles.[2][4]

Face Shield

Recommended when there is

a higher risk of splashes to the

face.[3][5]

Hand Chemical-Resistant Gloves

Select gloves (e.g., nitrile,

neoprene, or butyl rubber)

based on the specific

chemical's properties and

potential for incidental contact.

[1]

Body Laboratory Coat

A standard lab coat is essential

to protect skin and personal

clothing from contamination.

Chemical-Resistant Apron or

Suit

May be necessary for larger

quantities of waste or when

there is a significant risk of

splashes or spills.[2]

Respiratory Respirator

Required if there is a risk of

inhaling hazardous vapors or

aerosols. The type of respirator

will depend on the chemical's

volatility and toxicity.[1]

Foot Closed-Toed Shoes

Always required in a laboratory

setting to protect feet from

spills and falling objects.

Step-by-Step Disposal Protocol for GSK163090
Waste
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This protocol outlines the general steps for the collection and preparation of chemical waste for

disposal.

Step 1: Waste Characterization and Segregation

Determine if the waste is hazardous. Any laboratory chemical should be considered

hazardous waste until proven otherwise.[6] Hazardous waste can be categorized as listed

wastes (from specific industrial processes), characteristic wastes (ignitable, corrosive,

reactive, or toxic), or mixed radiological waste.[7][8]

Segregate incompatible waste streams. Never mix different types of chemical waste.[9][10]

For example, acids should be stored separately from bases, and oxidizing agents should be

kept away from flammable materials.[10] Segregation prevents potentially dangerous

chemical reactions.[9]

Step 2: Proper Waste Container Selection and Labeling

Choose an appropriate container. The container must be in good condition, free of leaks, and

compatible with the chemical waste.[11] Plastic or glass bottles are often suitable, but

corrosives should not be placed in metal containers.[11][12]

Label the container clearly. Use your institution's official hazardous waste tags.[13] The label

must include the full chemical name (no abbreviations), the concentration of each

component, and the date waste was first added to the container.[11][13]

Step 3: Safe Accumulation and Storage

Keep containers closed. Waste containers should be sealed with a proper lid at all times,

except when adding waste.[11]

Store in a designated area. Store waste containers in a well-ventilated, designated satellite

accumulation area.

Use secondary containment. Place waste containers in a secondary container, such as a tub

or basin, to contain any potential leaks or spills.[11]

Step 4: Arrange for Disposal
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Contact your EHS department. Once the waste container is full or you are finished with the

experiment, contact your institution's EHS department to schedule a waste pickup.[14]

Decontamination of Empty Containers
Empty chemical containers must be properly decontaminated before they can be disposed of

as regular trash or recycled.[14][15][16][17]

Triple rinse the container. For water-soluble compounds, rinse the container three times with

water.[14][15][16] For compounds not soluble in water, rinse with a suitable solvent, followed

by water.[15] The rinsate from the first rinse of a container that held an acutely hazardous

material must be collected and disposed of as hazardous waste.[16]

Deface the label. Completely remove or obscure the original chemical label with a

permanent marker.[14][16]

Mark the container as "EMPTY" or "MT".[15][16]

Dispose of the container. Follow your institution's guidelines for the disposal of clean, empty

laboratory glassware or plastic.[14][16]

Chemical Waste Disposal Workflow
The following diagram illustrates the decision-making process for handling chemical waste in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.bu.edu/ehs/laboratory-safety-home/laboratory-safety-programs-services/chemical/safe-work-practices/safe-handling-and-storage-of-chemicals/
https://www.umaryland.edu/ehs/research-safety/lab-auditing/additional-information-on-audit-findings/chemical-waste-containers/
https://collectandrecycle.com/types-of-chemical-waste/
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://drs.illinois.edu/Page/Waste/DecontaminatingEmptyContainers
https://case.edu/ehs/waste-disposal/chemical-waste/chemical-containers
https://case.edu/ehs/waste-disposal/chemical-waste/chemical-containers
https://www.greenflow.com/fr/blog/what-is-the-best-way-to-dispose-of-chemical-containers
https://www.benchchem.com/product/b8627810#gsk163929-proper-disposal-procedures
https://www.benchchem.com/product/b8627810#gsk163929-proper-disposal-procedures
https://www.benchchem.com/product/b8627810#gsk163929-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8627810?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8627810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8627810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

